Cas no 1867487-38-4 ((3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• CAS No: 1867487-38-4
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6279823
• PubChem ID: 96859907
• Update Time: 2025-10-30

(3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287387
• (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid
• 1867487-38-4

• Inchi： 1S/C8H12N2O2S/c1-2-7-10-6(4-13-7)5(9)3-8(11)12/h4-5H,2-3,9H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： FMOXEZPTZBYNRW-YFKPBYRVSA-N
• SMILES： S1C=C([C@H](CC(=O)O)N)N=C1CC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid

Introduction to (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1867487-38-4)

(3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1867487-38-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of a thiazole ring, which imparts specific biological activities and pharmacological properties.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. In the context of (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid, this ring structure plays a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors. The 2-ethyl substitution on the thiazole ring further enhances the compound's lipophilicity and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for further development.

The amino acid backbone of (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid contributes to its bioavailability and metabolic stability. This structural feature allows the compound to be readily absorbed by cells and tissues, enhancing its therapeutic efficacy. Moreover, the (S)-configuration at the chiral center ensures that the compound exhibits optimal biological activity and reduced side effects compared to its racemic counterpart.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to further explore the potential of this compound as a novel therapeutic agent.

From a synthetic chemistry perspective, the preparation of (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid involves multi-step reactions that require precise control over reaction conditions and purification techniques. Key synthetic routes include nucleophilic substitution reactions on thiazole derivatives followed by chiral resolution or asymmetric synthesis methods to achieve the desired enantiomeric purity.

In conclusion, (3S)-3-amino-3-(2-ethyl-1,3-thiazol-4-yl)propanoic acid (CAS No. 1867487-38-4) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential to address unmet medical needs in various therapeutic areas.